(2,4-Dimethylpyrimidin-5-yl)methanamine
Overview
Description
“(2,4-Dimethylpyrimidin-5-yl)methanamine” is a chemical compound used in various scientific research applications. It is available for purchase from several suppliers for research purposes .
Molecular Structure Analysis
The molecular formula of “this compound” is C7H11N3 . The exact structure is not provided in the search results.
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” are not fully detailed in the search results. It is mentioned that the compound should be stored in a dark place, in an inert atmosphere, at 2-8°C .
Scientific Research Applications
Novel Aryloxyethyl Derivatives and Antidepressant-like Activity
A study by Sniecikowska et al. (2019) explored novel aryloxyethyl derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine as serotonin 5-HT1A receptor-biased agonists. These compounds demonstrated robust antidepressant-like activity, indicating their potential in pharmaceutical development for mental health conditions (Sniecikowska et al., 2019).
Synthesis and Characterization of Nucleoside Analogues
Hřebabecký and Holý (1999) focused on the synthesis of carba analogues of nucleosides, highlighting the chemical versatility of pyrimidine derivatives in synthesizing complex organic molecules with potential applications in medicinal chemistry and drug design (Hřebabecký & Holý, 1999).
CDK Inhibitors for Cancer Therapy
Wang et al. (2004) developed 2-anilino-4-(thiazol-5-yl)pyrimidine derivatives as inhibitors of cyclin-dependent kinase-2 (CDK2), demonstrating their application in cancer therapy through the inhibition of cell proliferation and induction of apoptosis (Wang et al., 2004).
Enhancement of Bone Formation
Pelletier et al. (2009) discovered a compound targeting the Wnt beta-catenin pathway, indicating its use in treating bone disorders by increasing bone formation rate, showcasing the therapeutic applications of pyrimidine derivatives in osteoporosis and other bone-related diseases (Pelletier et al., 2009).
Hexahydropyrimidine Synthesis for Chemical and Biological Applications
Abu-Obaid et al. (2014) synthesized novel hexahydropyrimidine compounds, illustrating the role of such derivatives in the development of bioactive compounds with potential applications in pharmaceuticals and agriculture (Abu-Obaid et al., 2014).
Safety and Hazards
“(2,4-Dimethylpyrimidin-5-yl)methanamine” is classified as a hazardous material. It has a UN number of 3259 and is classified as a class 8 hazard . The compound is associated with hazard statements H302 and H314 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and not eating, drinking, or smoking when using this product .
Properties
IUPAC Name |
(2,4-dimethylpyrimidin-5-yl)methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11N3/c1-5-7(3-8)4-9-6(2)10-5/h4H,3,8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZLLDOSXNXEFOU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1CN)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60663958 | |
Record name | 1-(2,4-Dimethylpyrimidin-5-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60663958 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
137.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
34684-92-9 | |
Record name | 2,4-Dimethyl-5-pyrimidinemethanamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=34684-92-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(2,4-Dimethylpyrimidin-5-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60663958 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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